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Compound of Interest

Compound Name: MD 770222

Cat. No.: B1675983 Get Quote

Notice to the Reader: As of November 2025, publicly accessible scientific literature and clinical

trial databases do not contain information on a compound designated "MD 770222." The

following guide is based on a comprehensive search of available data. The absence of

information prevents the creation of a detailed pharmacokinetic profile, including quantitative

data tables, experimental protocols, and signaling pathway diagrams as requested.

It is possible that "MD 770222" is an internal development code, a compound that has not yet

entered public research phases, or a typographical error. Researchers interested in this specific

compound are advised to consult internal documentation or verify the designation.

A similarly named compound, MDL 72222, has been identified in scientific literature. While this

may not be the compound of interest, its mechanism of action is briefly described for

informational purposes. MDL 72222 is known to be a 5-HT3 receptor antagonist. A recent study

indicated that treatment with MDL 72222 significantly reduced Aβ-caused calcium elevation,

caspase-3 activity, and apoptosis in Aβ-challenged cortical neurons isolated from rat brains, an

effect mediated by 5-HT3 receptor antagonism[1].

Without specific data on MD 770222, this guide cannot provide the requested in-depth

analysis. We recommend verifying the compound's designation to enable a more fruitful search

for its pharmacokinetic properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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